2-[6-[(4-chlorobenzyl)thio]-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(4-isopropylphenyl)acetamide

• IUPAC Name: 2-[6-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C23H22ClN5O2S/c1-15(2)17-5-9-19(10-6-17)25-21(30)13-28-23(31)29-20(26-28)11-12-22(27-29)32-14-16-3-7-18(24)8-4-16/h3-12,15H,13-14H2,1-2H3,(H,25,30)
• InChI Key: ZCNLMCVYSKXJDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)SCC4=CC=C(C=C4)Cl
• Molecular Formula: C23H22ClN5O2S
• Molecular Weight: 468.0 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic azole chain with two carbon and three nitrogen atoms. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. Triazoles are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Synthesis Analysis

Triazoles can be synthesized via various methods. For instance, aromatic nucleophilic substitution has been used to synthesize novel triazoloquinoxaline derivatives. Another method involves cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles.

Molecular Structure Analysis

The molecular structure of triazoles involves a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The specific structure of “2-[6-[(4-chlorobenzyl)thio]-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(4-isopropylphenyl)acetamide” would need to be analyzed using specialized software or tools.

Chemical Reactions Analysis

The chemical reactions involving triazoles can vary widely depending on the specific compound and conditions. For example, some triazoloquinoxaline derivatives were synthesized via aromatic nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazoles can vary widely depending on the specific compound. For instance, some triazoles exhibit superior thermostability.

Mechanism of Action

The mechanism of action of triazoles can vary depending on the specific compound and its target. Generally, triazoles can bind with a variety of enzymes and receptors in the biological system, leading to various biological activities.

Safety and Hazards

The safety and hazards associated with triazoles can vary depending on the specific compound. Some triazoles are used in commercially available drugs and have been evaluated for safety in that context.

Future Directions

Triazoles continue to be an area of interest in drug design, discovery, and development due to their versatile biological activities. Future research may focus on the synthesis and study of their antimicrobial, antioxidant, and antiviral potential.